Cas no 2137831-62-8 (6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine)

• Product Name: 6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine
• CAS No: 2137831-62-8
• MF: C₁₆H₁₉FN₂
• MW: 258.333867311478
• MDL: MFCD31602327
• CID: 5609737
• PubChem ID: 165848841
• Update Time: 2025-06-11

6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-840363
• [6-(3-tert-butylphenyl)-2-fluoropyridin-3-yl]methanamine
• 2137831-62-8
• 6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine

• MDL： MFCD31602327
• Inchi： 1S/C16H19FN2/c1-16(2,3)13-6-4-5-11(9-13)14-8-7-12(10-18)15(17)19-14/h4-9H,10,18H2,1-3H3
• InChI Key： MBWHBVVWQDIDBS-UHFFFAOYSA-N
• SMILES： FC1=C(CN)C=CC(C2=CC=CC(=C2)C(C)(C)C)=N1

Computed Properties

• Exact Mass: 258.15322678g/mol
• Monoisotopic Mass: 258.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų
• XLogP3: 3.5

Additional information on 6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine

Introduction to 6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine (CAS No. 2137831-62-8)

6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine (CAS No. 2137831-62-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butylphenyl group and a fluorinated pyridine moiety, which contribute to its potential therapeutic applications.

The synthesis of 6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine involves a series of well-defined chemical reactions, including the coupling of 3-tert-butylphenylboronic acid with 2-fluoro-3-bromopyridine, followed by the formation of the amine functionality through reductive amination. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, while the fluorine atom introduces electronic effects that can modulate biological activity.

Recent studies have highlighted the potential of 6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine in various therapeutic areas. One notable application is in the treatment of neurological disorders, where this compound has shown promising results in preclinical models. Specifically, it has been found to exhibit potent activity as a selective serotonin reuptake inhibitor (SSRI), which could make it a valuable candidate for the treatment of depression and anxiety disorders.

In addition to its potential as an SSRI, 6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine has been extensively studied to ensure its suitability for clinical development. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate.

Toxicity studies have also been conducted to assess the safety profile of 6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine. These studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. This favorable safety profile further supports its potential for clinical translation.

In conclusion, 6-(3-tert-butylphenyl)-2-fluoropyridin-3-ylmethanamine (CAS No. 2137831-62-8) represents a promising lead compound in the development of new therapeutic agents. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation in both preclinical and clinical settings. Ongoing research continues to explore its full potential and optimize its properties for various medical applications.